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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,D2

Cat. No.: B15558916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of chlorzoxazone and its isotopically labeled analogues. It includes detailed

experimental protocols and visual representations of its metabolic pathways and analytical

workflows to support research and development activities.

Physicochemical Properties
Chlorzoxazone is a centrally acting muscle relaxant.[1][2] Its isotopically labeled versions are

crucial tools in drug metabolism and pharmacokinetic (DMPK) studies. The following tables

summarize the key physical and chemical properties of chlorzoxazone and its common

isotopically labeled forms.

Table 1: General Properties of Chlorzoxazone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15558916?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Chlorzoxazone
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorzoxazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
5-chloro-3H-benzooxazol-2-

one
[1]

Molecular Formula C₇H₄ClNO₂ [1][2][3][4][5][6]

Molecular Weight 169.56 g/mol [1][2][3][4][5][6]

CAS Number 95-25-0 [1]

Melting Point 189-194 °C [7]

Appearance
White or practically white,

crystalline powder
[4][5][6][7]

Solubility

Slightly soluble in water;

sparingly soluble in alcohol,

isopropyl alcohol, and

methanol; soluble in solutions

of alkali hydroxides and

ammonia.

[4][5][6][7]

pKa 8.3 [7]

Table 2: Properties of Labeled Chlorzoxazone
Derivatives

Labeled Form Molecular Formula
Molecular Weight (
g/mol )

Key Application

Chlorzoxazone-¹³C₆ ¹³C₆H₄ClNO₂ 175.52

Internal standard in

quantitative

bioanalysis

6-Hydroxy

Chlorzoxazone-¹³C₆
¹³C₆H₄ClNO₃ 191.52

Labeled metabolite for

metabolic studies

Chlorzoxazone-d₃ C₇HD₃ClNO₂ 172.58

Mechanistic and

pharmacokinetic

studies
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Experimental Protocols
Detailed methodologies are essential for the accurate synthesis and analysis of labeled

compounds. The following sections outline protocols derived from established methods.

Synthesis of Chlorzoxazone
A common method for the synthesis of chlorzoxazone involves the reaction of 4-chloro-2-

aminophenol with a carbonylating agent.

Protocol: Synthesis via Ethyl Chloroformate[8]

Reaction Setup: Suspend 4-chloro-2-aminophenol and sodium bicarbonate in water at 0°C.

Addition of Reagent: Slowly add ethyl chloroformate to the suspension.

Reaction Progression: Allow the mixture to warm to room temperature and stir for 30

minutes.

Heating: Add potassium carbonate and heat the reaction mixture to 55-60°C.

Isolation: Cool the mixture and isolate the crude chlorzoxazone product by filtration.

Purification: Recrystallize the crude product from an ethanol/water mixture to obtain pure

chlorzoxazone.[9]

Analytical Determination by HPLC
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the

quantification of chlorzoxazone and its metabolites in biological matrices.

Protocol: HPLC Analysis of Chlorzoxazone[10][11]

Chromatographic System: Utilize a reverse-phase C8 or C18 column (e.g., 250 mm x 4.6

mm, 5 µm particle size).

Mobile Phase: Prepare a mobile phase consisting of a mixture of methanol and water (e.g.,

75:25 v/v) with a small amount of phosphoric acid (0.05%).
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Flow Rate: Set the flow rate to 1.0 mL/min.

Detection: Monitor the eluent using a photodiode array (PDA) detector at 230 nm.

Sample Preparation:

For bulk drug or tablets, dissolve a known amount in methanol, sonicate, and dilute to the

desired concentration with the mobile phase.[12]

For plasma samples, perform a protein precipitation step with acetonitrile followed by

centrifugation and dilution of the supernatant.[13]

Injection: Inject a 20 µL volume of the prepared sample.

Quantification: Determine the concentration of chlorzoxazone by comparing its peak area to

a standard curve prepared with known concentrations of a reference standard.

Signaling Pathways and Experimental Workflows
Visualizing the complex biological and experimental processes involving chlorzoxazone can aid

in understanding its mechanism and analysis.

Mechanism of Action and Metabolic Pathway
Chlorzoxazone's primary mechanism of action is believed to be the inhibition of polysynaptic

reflex arcs at the level of the spinal cord and subcortical areas of the brain, possibly through

modulation of GABAergic activity.[1][14] It is primarily metabolized in the liver by the

cytochrome P450 enzyme CYP2E1 to 6-hydroxychlorzoxazone.[14][15]
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Caption: Mechanism of action and metabolism of Chlorzoxazone.

Experimental Workflow for Bioanalysis
The quantitative analysis of chlorzoxazone from biological samples like plasma follows a

standardized workflow to ensure accurate and reproducible results.
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Caption: Workflow for the bioanalysis of Chlorzoxazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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